molecular formula C12H17F2NO B15394771 6-(3,4-Difluorophenylamino)hexan-1-ol

6-(3,4-Difluorophenylamino)hexan-1-ol

Cat. No.: B15394771
M. Wt: 229.27 g/mol
InChI Key: AJVDCVXEWQJZBL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6-(3,4-Difluorophenylamino)hexan-1-ol is a fluorinated aromatic amine derivative with a hexanol backbone. Its molecular formula is C₁₂H₁₆F₂NO, featuring a 3,4-difluorophenyl group attached via an amino linkage to a six-carbon aliphatic chain terminating in a hydroxyl group.

Properties

Molecular Formula

C12H17F2NO

Molecular Weight

229.27 g/mol

IUPAC Name

6-(3,4-difluoroanilino)hexan-1-ol

InChI

InChI=1S/C12H17F2NO/c13-11-6-5-10(9-12(11)14)15-7-3-1-2-4-8-16/h5-6,9,15-16H,1-4,7-8H2

InChI Key

AJVDCVXEWQJZBL-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1NCCCCCCO)F)F

Origin of Product

United States

Comparison with Similar Compounds

Table 1: Structural Comparison of Selected Hexanol Derivatives

Compound Name Molecular Formula Substituent Group Key Features
6-(3,4-Difluorophenylamino)hexan-1-ol C₁₂H₁₆F₂NO 3,4-Difluorophenylamino High lipophilicity, potential CNS activity
6-(3,4-Difluorophenoxy)hexan-1-ol C₁₂H₁₅F₂O₂ 3,4-Difluorophenoxy Ether linkage, reduced basicity
6-Amino-1-(3-trifluoromethylphenyl)hexan-1-ol C₁₃H₁₆F₃NO 3-Trifluoromethylphenyl Increased steric bulk, higher electronegativity
Hexan-1-ol C₆H₁₄O None Simple alcohol, industrial solvent
  • Substituent Impact: Fluorine vs. Trifluoromethyl: The 3,4-difluorophenyl group enhances lipophilicity and metabolic stability compared to non-fluorinated analogues. Amino vs. Ether Linkage: The amino group in the target compound provides basicity and hydrogen-bonding capacity, whereas the ether linkage in 6-(3,4-Difluorophenoxy)hexan-1-ol reduces reactivity and increases stability under acidic conditions .

Table 2: Toxicological Data for Hexan-1-ol and Analogues

Compound Name Acute Oral Toxicity (LD₅₀) Skin Irritation Eye Irritation Teratogenicity
Hexan-1-ol 720 mg/kg (rat) Slight (Rabbit) Severe (Rabbit) Not observed
6-(3,4-Difluorophenylamino)hexan-1-ol Data unavailable Inferred mild Likely moderate Unknown
6-Amino-1-(3-trifluoromethylphenyl)hexan-1-ol Data unavailable Unknown Unknown Unknown
  • Hexan-1-ol : Classified as flammable (Category 3) with acute toxicity (oral, dermal) and serious eye irritation . Its ecological impact includes moderate toxicity to aquatic organisms (e.g., fish LC₅₀ = 97.7 mg/L) .
  • Target Compound: While specific data are lacking, the amino group may introduce neurotoxic or hepatotoxic risks, as seen in other aromatic amines. Fluorination typically reduces acute toxicity but may enhance persistence in the environment .

Physicochemical and Application Differences

  • Solubility: The hydroxyl and amino groups in 6-(3,4-Difluorophenylamino)hexan-1-ol improve water solubility compared to purely aliphatic hexan-1-ol. However, fluorination reduces solubility relative to non-fluorinated amines .
  • Applications :
    • Hexan-1-ol : Primarily used as a solvent or intermediate in industrial synthesis .
    • Fluorinated Analogues : Likely candidates for drug discovery (e.g., kinase inhibitors, neurotransmitter analogs) due to enhanced bioavailability and target affinity .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.